Cas no 496770-64-0 (L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl-)

L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl- structure
496770-64-0 structure
Product name:L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl-
CAS No:496770-64-0
MF:C22H32N4O6
MW:448.512685775757
CID:1525048

L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl-
    • L-Phenylalanine, N-acetyl-L-valyl-L-alanyl-L-alanyl- (9CI)
    • Inchi: 1S/C22H32N4O6/c1-12(2)18(25-15(5)27)21(30)24-13(3)19(28)23-14(4)20(29)26-17(22(31)32)11-16-9-7-6-8-10-16/h6-10,12-14,17-18H,11H2,1-5H3,(H,23,28)(H,24,30)(H,25,27)(H,26,29)(H,31,32)/t13-,14-,17-,18-/m0/s1
    • InChI Key: GONPVMLECUFRNB-USJZOSNVSA-N
    • SMILES: C(O)(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)NC(C)=O

Computed Properties

  • Exact Mass: 448.23236

Experimental Properties

  • Density: 1.200±0.06 g/cm3(Predicted)
  • Boiling Point: 838.5±65.0 °C(Predicted)
  • PSA: 153.7
  • pka: 3.51±0.10(Predicted)

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